Cas no 1820580-89-9 ((4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride)
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Cyclopent[b]-1,4-oxazine, octahydro-, hydrochloride (1:1), (4aR,7aS)-
- (4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride, cis
- (4aR,7aS)-Octahydrocyclopenta[b][1,4]oxazine hydrochloride
- (4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine
- (4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride
- D78871
- CS-0133608
- 1820580-89-9
- EN300-196540
- (4aR,7aS)-2,3,4,4a,5,6,7,7a-Octahydrocyclopenta[b][1,4]oxazine hydrochloride
- AS-79632
- Z1956645017
- MFCD28390207
- (4aR,7aS)-Octahydrocyclopenta[b][1,4]oxazine HCl
- SCHEMBL26691025
- (4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride
- AKOS026743550
- cis-Octahydrocyclopenta[b][1,4]oxazine HCl
-
- MDL: MFCD28390207
- Inchi: 1S/C7H13NO.ClH/c1-2-6-7(3-1)9-5-4-8-6;/h6-8H,1-5H2;1H/t6-,7+;/m1./s1
- InChI Key: JWEHBYVWAVHAEP-HHQFNNIRSA-N
- SMILES: [C@]12([H])NCCO[C@@]1([H])CCC2.Cl
Computed Properties
- Exact Mass: 163.0763918g/mol
- Monoisotopic Mass: 163.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB93984-1-100mg |
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride |
1820580-89-9 | 97% | 100mg |
¥1320.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB93984-1-250mg |
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride |
1820580-89-9 | 97% | 250mg |
¥2112.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB93984-1-500mg |
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride |
1820580-89-9 | 97% | 500mg |
¥3524.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB93984-1-1g |
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride |
1820580-89-9 | 97% | 1g |
¥5280.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB93984-1-5g |
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride |
1820580-89-9 | 97% | 5g |
¥15840.0 | 2024-04-23 | |
| Ambeed | A1470662-100mg |
(4aR,7aS)-Octahydrocyclopenta[b][1,4]oxazine hydrochloride |
1820580-89-9 | 97% | 100mg |
$328.0 | 2025-02-21 | |
| Ambeed | A1470662-250mg |
(4aR,7aS)-Octahydrocyclopenta[b][1,4]oxazine hydrochloride |
1820580-89-9 | 97% | 250mg |
$655.0 | 2025-02-21 | |
| Ambeed | A1470662-500mg |
(4aR,7aS)-Octahydrocyclopenta[b][1,4]oxazine hydrochloride |
1820580-89-9 | 97% | 500mg |
$758.0 | 2024-07-21 | |
| Ambeed | A1470662-5g |
(4aR,7aS)-Octahydrocyclopenta[b][1,4]oxazine hydrochloride |
1820580-89-9 | 97% | 5g |
$5746.0 | 2025-02-21 | |
| Aaron | AR01BIE7-5g |
(4aR,7aS)-octahydrocyclopenta[b]morpholine hydrochloride, cis |
1820580-89-9 | 97% | 5g |
$2742.00 | 2025-02-11 |
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride Suppliers
(4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on (4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride
(4aR,7aS)-2,3,4,4a,5,6,7,7a-Octahydrocyclopenta[b][1,4]oxazine Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1820580-89-9, commonly referred to as (4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine hydrochloride (hereafter referred to as Octahydrocyclopenta Oxazine Hydrochloride), is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and its potential applications in drug development and related research areas.
The chemical structure of Octahydrocyclopenta Oxazine Hydrochloride is characterized by a fused cyclopentane and oxazine ring system with specific stereochemistry at the 4aR and 7aS positions. This stereochemistry is crucial for its biological activity and is a key focus in current research efforts aimed at understanding its mechanism of action and therapeutic potential.
Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents targeting various diseases. For instance, researchers have explored its role as a potential modulator of G protein-coupled receptors (GPCRs), which are critical targets for numerous drugs in the pharmaceutical industry.
In terms of synthesis and characterization, advancements in asymmetric catalysis have enabled more efficient and selective methods for producing the enantiomerically pure form of Octahydrocyclopenta Oxazine Hydrochloride. These methods are particularly important for ensuring the quality and consistency of the compound in preclinical studies.
The pharmacokinetic properties of this compound have also been extensively studied using state-of-the-art analytical techniques such as liquid chromatography-mass spectrometry (LC-MS). These studies have provided valuable insights into its absorption, distribution metabolism (ADME) profile and bioavailability.
Beyond its direct applications in drug development,Octahydrocyclopenta Oxazine Hydrochloride has also emerged as a valuable tool in chemical biology research. Its use as a probe for studying complex biological systems has opened new avenues for understanding fundamental cellular processes.
In conclusion,CAS No. 1820580-89-9, or (4aR,7aS)-Octahydrocyclopenta Oxazine Hydrochloride, represents a cutting-edge compound with promising applications across multiple scientific disciplines. As research continues to uncover its full potential,the compound is poised to make significant contributions to both academic research and industrial applications.
1820580-89-9 ((4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride) Related Products
- 1820580-88-8((4aR,7aS)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine)
- 1147181-72-3((4aS,7aR)-octahydrocyclopenta[b][1,4]oxazine)
- 1334148-64-9(6-Oxa-8-azabicyclo[3.2.2]nonane)
- 1660110-86-0((4aS,7aS)-Octahydrocyclopenta[b][1,4]oxazine hydrochloride)
- 1018639-83-2(2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine)
- 1197767-62-6(Octahydrocyclopenta[b][1,4]oxazine hydrochloride)
- 1542269-05-5((4aS,7aS)-octahydrocyclopenta[b]morpholine)
- 1147112-78-4((4As,7aR)-octahydrocyclopenta[b][1,4]oxazine hydrochloride)
- 1616435-00-7((4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine)
- 1807941-05-4(cis-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b][1,4]oxazine;hydrochloride)